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Compound of Interest

Compound Name: Antimony iron oxide (SbFeO4)

CAS No.: 15600-71-2

Cat. No.: B098953

Get Quote

Nanomaterials Material Class: Mixed Metal Oxide / Rutile-type Antimonates Document ID: AN-
FeSb-004

Executive Summary
While Iron Oxide (

) and Manganese oxides are traditional staples in heavy metal remediation, Iron Antimonate (

) represents an emerging class of mixed-metal oxide adsorbents. Unlike simple oxides,

crystallizes in a rutile-type structure (tetragonal,

), offering high chemical stability and a unique surface chemistry composed of both

and

sites.

This protocol provides a rigorous framework for synthesizing mesoporous
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nanoparticles and validating their efficacy against cationic heavy metals (Pb

, Cd

). It moves beyond basic "mix-and-measure" approaches, emphasizing surface charge
engineering (Zeta potential) and mechanistic validation via XPS.

Scientific Foundation & Mechanism
Why ?
The efficacy of

lies in its dual-active site mechanism.

Structural Stability: The rutile framework resists dissolution in acidic media better than

amorphous iron hydroxides, allowing operation across a wider pH window (pH 3–8).

Surface Acidity: The presence of

increases the acidity of neighboring surface hydroxyls, potentially lowering the Point of Zero
Charge (

) compared to pure

. This ensures a negatively charged surface at neutral pH, favoring cation adsorption.

Adsorption Mechanism
The primary driver is Inner-Sphere Surface Complexation, where heavy metal ions (

) replace protons on the surface hydroxyl groups.

Reaction 1 (Deprotonation):

Reaction 2 (Complexation):

(Where

represents surface Fe or Sb atoms).

Mechanistic Visualization
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The following diagram illustrates the synthesis pathway and the surface interaction logic.

Surface Mechanism
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Caption: Workflow for FeSbO4 synthesis and the inner-sphere complexation mechanism for

heavy metal capture.

Experimental Protocol
Synthesis of Mesoporous (Sonochemical Route)
Objective: Synthesize high-surface-area nanoparticles (~100

) to maximize active sites.

Reagents:

Iron(III) Chloride hexahydrate (
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)

Antimony(III) Chloride (

) or Antimony(V) Chloride (

)

Ethanol (Absolute)

Ammonia solution (25%)

Step-by-Step Procedure:

Precursor Dissolution: Dissolve 0.01 mol

and 0.01 mol

in 50 mL absolute ethanol. Stir for 30 min to ensure homogeneity.

Sonochemical Hydrolysis: Place the beaker in an ultrasonic bath (20 kHz, 100 W).

Precipitation: Dropwise add ammonia solution while sonicating until pH reaches 8.0. A

brownish precipitate will form.

Aging: Continue sonication for 60 minutes to prevent agglomeration and drive particle size

reduction.

Washing: Centrifuge (8000 rpm, 10 min) and wash the precipitate 3x with deionized water

and 1x with ethanol to remove chloride ions.

Calcination: Dry at 80°C overnight. Calcine the powder at 400°C for 4 hours in air. Note:

400°C is critical to form the rutile

phase without sintering the pores.

Material Characterization Checklist
Before adsorption tests, validate the material:
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XRD: Confirm Rutile phase (JCPDS card match). Look for peaks at

.

BET Analysis: Target Surface Area > 80

.

Zeta Potential: Determine

(Point of Zero Charge). This is the pH where the surface is neutral. Crucial for selecting
adsorption pH.

Adsorption Validation Protocol
Batch Adsorption Setup
Perform all experiments in triplicate.

Parameters:

Contaminant: Pb(II) or Cd(II) stock solution (1000 ppm).

Adsorbent Dosage: 0.5 g/L (standard starting point).

Volume: 50 mL.

Workflow:

pH Optimization (Critical Step): Prepare 50 ppm metal solutions adjusted to pH 2, 4, 6, and

8. Add 25 mg

. Shake for 24h.

Expectation: Low adsorption at pH < 3 (electrostatic repulsion/H+ competition). Maximum

adsorption at pH 5–7. Avoid pH > 8 to prevent metal hydroxide precipitation.

Isotherm Study: At optimal pH, vary initial concentration (

) from 10 to 200 mg/L.
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Separation: Centrifuge at 10,000 rpm for 5 min. Filter supernatant (0.22

membrane).

Analysis: Measure residual metal concentration (

) using ICP-OES or AAS.

Data Analysis & Modeling
Calculate Adsorption Capacity (

):

Where:

= mg metal adsorbed per g of adsorbent.

= Volume (L).

= Mass of adsorbent (g).[1]

Table 1: Expected Performance Metrics (Reference Values)

Parameter
FeSbO4
Nanoparticles

Standard Fe3O4 Rationale

Surface Area (BET) 80–120 40–60
Sonochemical

synthesis creates

mesopores.

pH PZC ~4.5 ~6.5
Sb doping increases

surface acidity.

Max Capacity (Pb) ~120 mg/g ~40–60 mg/g
Higher active site

density.

Stability (Acid) High Moderate
Rutile structure resists

leaching.

Regeneration & Safety
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Regeneration Protocol
To prove reusability (critical for industrial viability):

Collect used

loaded with heavy metals.[2]

Agitate in 0.1 M HCl or 0.1 M EDTA for 2 hours. Mechanism: Protonation of surface sites

releases the metal cation.

Wash with water until neutral pH.

Reuse in 5 consecutive cycles. A drop in efficiency < 10% is acceptable.

Safety Considerations
Antimony Toxicity: While

is stable, Sb precursors (

) are toxic. Handle in a fume hood.

Nanoparticle Handling: Use N95 masks or respirators to prevent inhalation of dry

nanopowders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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